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Abstract
5-Hydroxy-7-methoxyflavanone, also known as Pinostrobin, is a naturally occurring

flavanone that has garnered significant scientific interest for its diverse pharmacological

activities. This technical guide provides a comprehensive overview of its primary natural

sources and outlines a robust, multi-step methodology for its extraction, isolation, and

purification from plant matrices. We delve into the rationale behind each experimental step,

offering field-proven insights for researchers, scientists, and drug development professionals.

The protocols described herein are designed as self-validating systems, grounded in

established principles of natural product chemistry.

Introduction to 5-Hydroxy-7-methoxyflavanone
5-Hydroxy-7-methoxyflavanone (Pinostrobin) is a flavonoid characterized by a C6-C3-C6

backbone structure. Its chemical properties, particularly its moderate polarity, are central to the

design of effective isolation strategies. The presence of a hydroxyl group at the 5-position and

a methoxy group at the 7-position on the A-ring influences its solubility and chromatographic

behavior.[1] With a molecular formula of C₁₆H₁₄O₄ and a molecular weight of approximately
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270.28 g/mol , this compound is a subject of ongoing research for its potential therapeutic

applications, including anti-cancer and neuroprotective effects.[2][3][4]

Chemical Structure:

IUPAC Name: (2S)-5-hydroxy-7-methoxy-2-phenyl-2,3-dihydrochromen-4-one[5]

Synonyms: Pinostrobin, Dihydrotectochrysin[2][5]

The biosynthesis of flavanones like 5-Hydroxy-7-methoxyflavanone originates from the

general phenylpropanoid pathway. The process begins with L-phenylalanine and proceeds

through key intermediates like naringenin, which then undergoes specific hydroxylation and O-

methylation reactions catalyzed by enzymes to yield the final structure.[6][7]
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General Phenylpropanoid Pathway
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Dried & Powdered
Plant Material

Step 1: Solvent Extraction
(e.g., Methanol Maceration)

Step 2: Liquid-Liquid Partitioning

Crude Extract

Step 3: Column Chromatography
(e.g., Silica Gel)

Enriched Fraction
(e.g., Ethyl Acetate)

Step 4: High-Resolution Purification
(e.g., Preparative HPLC)

Semi-Pure Fractions

Step 5: Structure Elucidation
& Purity Analysis

Pure Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Hydroxy-7-methoxyflavanone natural sources and
isolation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663010#5-hydroxy-7-methoxyflavanone-natural-
sources-and-isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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